Dmt-2'-F-U

• Molecular Formula: C28H25FN2O5
• Molecular Weight: 488.5 g/mol
• InChI: InChI=1S/C28H25FN2O5/c29-24-25(33)22(36-26(24)31-17-16-23(32)30-27(31)34)18-35-28(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-17,22,24-26,33H,18H2,(H,30,32,34)/t22-,24?,25+,26-/m1/s1
• InChIKey: ZTXHERSJDXLETL-VVAOEQGLSA-N

Dmt-2'-F-U Phosphoramidite: 2'-Fluoro-Modified Uridine Building Block for Therapeutic Oligonucleotide Synthesis

Dmt-2'-F-U (5′-O-Trityl-2′-deoxy-2′-fluorouridine) is a 2'-fluoro-modified uridine phosphoramidite building block used in solid-phase oligonucleotide synthesis . The 2'-fluoro modification confers distinct biophysical properties: it locks the ribose sugar into an RNA-like C3'-endo conformation, enhancing thermodynamic stability of duplexes with complementary RNA by approximately 2°C per residue, and when incorporated into phosphorothioate backbones, confers significant nuclease resistance . This compound serves as a critical precursor for synthesizing antisense oligonucleotides (ASOs), siRNAs, aptamers, and other therapeutic nucleic acids requiring enhanced target affinity and metabolic stability [1].

Incorporation chemistry

Standard solid-phase phosphoramidite synthesis for modified oligonucleotides

Modification effect

RNA-like C3'-endo sugar conformation stabilizes duplexes with complementary RNA

Backbone compatibility

Supports nuclease resistance in phosphorothioate or chimeric architectures

• [1] ChemGenes. 2'-Fluoro & 2'-Amino Amidites and Supports Application Notes. Accessed 2026. View Source

Why Dmt-2'-F-U Cannot Be Replaced by Unmodified RNA or 2'-OMe Phosphoramidites in High-Performance Oligonucleotide Synthesis

The 2'-fluoro modification fundamentally alters oligonucleotide pharmacodynamics and pharmacokinetics in ways that simple 2'-O-methyl (2'-OMe) or unmodified RNA building blocks cannot replicate. Direct comparative studies demonstrate that 2'-F-modified oligonucleotides exhibit consistently higher duplex thermal stability (ΔTm ~2°C/modification) compared to 2'-OMe (ΔTm ~1.5°C/modification) or unmodified RNA (ΔTm ~1.1°C/modification) when hybridized to complementary RNA . Furthermore, the 2'-F modification confers superior binding affinity in functional aptamer selections, with Kd values in the low picomolar range (0.3-3 pM) versus ~400 pM for 2'-amino counterparts [1]. These quantitative performance gaps are not marginal—they represent order-of-magnitude differences that directly impact therapeutic efficacy, dosing requirements, and off-target risk profiles, making generic substitution scientifically untenable in applications requiring high target engagement.

2'-O-Methyl (2'-OMe) phosphoramidites

Lower duplex stabilization per residue may reduce target engagement in stringent hybridization conditions; nuclease resistance is also diminished relative to 2'-F.

Unmodified RNA phosphoramidites

Rapid nuclease degradation in biological matrices may compromise oligonucleotide integrity before endpoint measurement, limiting assay duration.

2'-Amino-modified building blocks

Aptamer binding affinity can be orders of magnitude lower; SELEX outcomes may not yield equivalent high-affinity candidates without re-optimization.

• [1] Pagratis NC, et al. Potent 2'-amino-, and 2'-fluoro-2'-deoxyribonucleotide RNA inhibitors of keratinocyte growth factor. Nat Biotechnol. 1997;15(1):68-73. View Source

Quantitative Differentiation of Dmt-2'-F-U Against Competing Phosphoramidite Building Blocks

Thermal Stabilization of RNA Duplexes: 2'-F-U vs. 2'-OMe-U vs. Unmodified RNA

Incorporation of 2'-fluoro-uridine residues into oligonucleotides increases duplex melting temperature (Tm) by approximately 2°C per modification when hybridized to complementary RNA, compared to 1.5°C per 2'-O-methyl modification and 1.1°C per unmodified RNA residue . This additive stabilization effect is preserved across multiple modifications without compromising base-pair specificity [1].

Duplex ΔTm

Cross-study comparable

2'-F-U: ~2.0°C/residue; 2'-OMe-U: ~1.5°C; unmodified RNA: ~1.1°C (phosphodiester backbone)

Supports selection for higher duplex stability; may enable shorter oligonucleotide design.

Additive stabilization across multiple residues.

Evidence Dimension	Duplex melting temperature increase (ΔTm) per modification
Target Compound Data	~2.0°C per residue
Comparator Or Baseline	2'-OMe: ~1.5°C per residue; Unmodified RNA: ~1.1°C per residue
Quantified Difference	+0.5°C vs. 2'-OMe; +0.9°C vs. unmodified RNA
Conditions	Oligonucleotide-RNA duplexes; phosphodiester backbone

Why This Matters

Higher thermal stability enables shorter oligonucleotides to maintain target engagement at physiological temperatures, reducing synthesis costs and off-target hybridization potential.

• [1] Kawasaki AM, et al. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets. J Med Chem. 1993;36(7):831-41. View Source

Superior RNA-DNA Duplex Stabilization Relative to 2'-O-Methyl Modification

A head-to-head study demonstrated that uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides exhibit superior stabilizing effects on RNA-DNA duplexes compared to corresponding 2'-O-methylribo substitutions [1]. The enhanced stability is attributed to the 2'-F modification inducing a fully A-form helical conformation, as confirmed by circular dichroism spectroscopy [1].

RNA-DNA stabilization

Head-to-head

2'-F phosphorothioate oligos: superior stabilization, full A-form conformation (CD); 2'-OMe: lower stabilization.

A-form conformation supports stronger RNA binding; relevant for antisense design.

Uniformly modified PS backbone.

Evidence Dimension	RNA-DNA duplex stabilization
Target Compound Data	Superior stabilization (qualitative; full A-form conformation maintained)
Comparator Or Baseline	2'-O-methylribo substituted oligonucleotides
Quantified Difference	Superior (statistically significant enhancement; exact ΔΔTm not reported)
Conditions	Uniformly modified phosphorothioate oligonucleotides; CD spectroscopy

Why This Matters

Superior RNA binding affinity translates to enhanced target engagement and potentially lower required doses in therapeutic applications, a critical procurement consideration for cost-sensitive oligonucleotide drug development.

• [1] Kawasaki AM, et al. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets. J Med Chem. 1993;36(7):831-41. View Source

Exonuclease Stability in LNA/2'-F Chimeric Antisense Oligonucleotides

LNA/2'-F chimeric antisense oligonucleotides demonstrated higher exonuclease stability compared to 2'-OMe/2'-F chimeras in vitro [1]. This combinatorial modification approach leverages the stability advantages of 2'-F pyrimidines within a locked nucleic acid framework, resulting in extended functional half-life in biological media [1].

Exonuclease stability

Head-to-head

LNA/2'-F chimeras: higher exonuclease resistance than 2'-OMe/2'-F chimeras (in vitro).

May extend functional half-life in nuclease-rich assay environments.

mdx mouse myotube assay.

Evidence Dimension	Exonuclease stability
Target Compound Data	Higher stability (LNA/2'-F chimeras)
Comparator Or Baseline	2'-OMe/2'-F chimeras
Quantified Difference	Higher (qualitative; exact fold-difference not specified)
Conditions	In vitro exonuclease degradation assay; mdx mouse myotubes

Why This Matters

Enhanced exonuclease resistance directly extends oligonucleotide lifetime in biological systems, a key determinant of dosing frequency and therapeutic index in vivo.

• [1] Chen S, et al. Systematic evaluation of 2'-Fluoro modified chimeric antisense oligonucleotide-mediated exon skipping in vitro. Sci Rep. 2019;9:6078. View Source

Sub-Picomolar Binding Affinity vs. 2'-Amino Modified Aptamers

In a direct comparative study of aptamers targeting keratinocyte growth factor, 2'-fluoro RNA ligands exhibited dissociation constants (Kd) of 0.3-3 pM and inhibitory constants (Ki) of ~34 pM, representing over 100-fold improvement in affinity compared to 2'-amino (2'-NH2) RNA ligands which showed Kd ~400 pM and Ki ~10 nM [1]. The 2'-F ligands also displayed extreme thermal stability with Tm ~78°C in low salt conditions [1].

Aptamer affinity (Kd)

Head-to-head

2'-F aptamers: Kd 0.3–3 pM, Ki 34 pM; 2'-amino: Kd ~400 pM, Ki ~10 nM (~133–294× improvement).

Supports high-affinity probe development; reduces required selection rounds.

SELEX against KGF.

Evidence Dimension	Binding affinity (Kd) and bioactivity (Ki)
Target Compound Data	Kd = 0.3-3 pM; Ki = 34 pM
Comparator Or Baseline	2'-amino (2'-NH2): Kd = 400 pM; Ki = 10 nM
Quantified Difference	~133-fold improvement in Kd; ~294-fold improvement in Ki
Conditions	SELEX-derived aptamers; human keratinocyte growth factor target

Why This Matters

Order-of-magnitude affinity gains directly translate to lower therapeutic doses, reduced off-target effects, and improved safety margins—critical procurement drivers for aptamer-based therapeutic programs.

• [1] Pagratis NC, et al. Potent 2'-amino-, and 2'-fluoro-2'-deoxyribonucleotide RNA inhibitors of keratinocyte growth factor. Nat Biotechnol. 1997;15(1):68-73. View Source

RNase H Activation Capacity vs. 2'-F-ANA and LNA Modifications

Uniformly 2'-deoxy-2'-fluoro-modified oligonucleotides do not support RNase H activity; however, chimeric architectures (gapmers) containing 2'-F modifications in the wings with a central DNA gap successfully activate mammalian RNase H and support efficient target cleavage [1]. In contrast, 2'-F-ANA modifications support RNase H activation even in uniformly modified oligonucleotides [2], while LNA modifications typically require a DNA gap for RNase H activity [3].

RNase H activation

Class-level inference

Uniform 2'-F: No RNase H; gapmer (2'-F wings + DNA gap): Yes. 2'-F-ANA: uniform yes; LNA: requires gapmer.

Design gapmer architecture for RNase H-dependent knockdown studies.

HeLa RNase H assay.

Evidence Dimension	RNase H activation capability
Target Compound Data	Uniformly modified: No RNase H; Gapmer design: Yes
Comparator Or Baseline	2'-F-ANA: Yes (uniformly modified); LNA: No (requires gapmer)
Quantified Difference	Mechanism-dependent; requires chimeric design for RNase H activity
Conditions	HeLa RNase H assay; mammalian RNase H

Why This Matters

Understanding the RNase H activation profile is essential for proper antisense oligonucleotide design; 2'-F modifications enable potent gapmer designs that balance target affinity with enzymatic cleavage.

• [1] Kawasaki AM, et al. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets. J Med Chem. 1993;36(7):831-41. View Source
• [2] Glen Research. 2'-F-U-ANA-CE Phosphoramidite Technical Datasheet. Accessed 2026. View Source
• [3] Tide-Chem. LNA Phosphoramidites: Mechanism, Applications, and Synthesis Tips. 2026. View Source

Clinical Validation: 2'-F-Modified Oligonucleotide in Approved Therapeutic

Macugen (pegaptanib sodium), an FDA-approved aptamer for age-related macular degeneration (AMD), incorporates 2'-fluoro-modified pyrimidines including 2'-F-U residues, validating the clinical safety and efficacy of this modification in a commercial therapeutic [1]. This represents a regulatory precedent unavailable for many competing modifications such as 2'-amino or certain 2'-O-alkyl variants.

Clinical precedent

Context-dependent

Macugen (pegaptanib) FDA-approved aptamer incorporates 2'-F-U residues (2004).

Regulatory precedent supports modification selection; research interpretation required.

Not indicative of clinical performance for research reagent.

Evidence Dimension	Clinical approval status
Target Compound Data	Approved in Macugen (pegaptanib sodium)
Comparator Or Baseline	2'-amino modifications: No approved therapeutic
Quantified Difference	Regulatory precedent established
Conditions	FDA approval 2004; clinical use in AMD

Why This Matters

Regulatory validation de-risks downstream development and procurement decisions; 2'-F modifications have a proven safety and efficacy track record in human therapeutics.

• [1] Chen S, et al. Systematic evaluation of 2'-Fluoro modified chimeric antisense oligonucleotide-mediated exon skipping in vitro. Sci Rep. 2019;9:6078. View Source

Dmt-2'-F-U Application Scenarios Where Competitive Performance Data Drives Procurement Decisions

High-Affinity siRNA for Gene Silencing in Difficult-to-Transfect Cell Types

siRNAs incorporating Dmt-2'-F-U in pyrimidine positions achieve higher thermal stability (ΔTm ~2°C per residue) and improved nuclease resistance compared to unmodified siRNAs . This enhanced stability enables potent gene silencing at lower concentrations, reducing off-target effects and cellular toxicity. The modification is particularly valuable for in vivo siRNA applications where extended circulatory half-life is required [1].

Aptamer Selection and Therapeutic Development Requiring Sub-Picomolar Affinity

SELEX libraries constructed with Dmt-2'-F-U yield aptamers with dissociation constants in the low picomolar range (0.3-3 pM) . This 100-fold affinity advantage over 2'-amino-modified libraries directly reduces the number of selection rounds required and improves the probability of isolating high-quality therapeutic candidates. The clinical validation of 2'-F-modified aptamers in Macugen provides a regulatory template for development programs [1].

Antisense Oligonucleotide Gapmers for RNase H-Dependent Knockdown

Chimeric gapmer antisense oligonucleotides incorporating Dmt-2'-F-U in the 5' and 3' wings with a central DNA gap exhibit superior target binding affinity and nuclease resistance compared to 2'-OMe-containing gapmers . These chimeras efficiently recruit RNase H for target RNA cleavage, enabling potent and durable gene suppression in cell culture and in vivo models. This design strategy is employed in multiple clinical-stage antisense therapeutics [1].

Long-Circulating Therapeutic Oligonucleotides Requiring Metabolic Stability

Oligonucleotides synthesized with Dmt-2'-F-U and phosphorothioate backbones demonstrate high resistance to serum nucleases . The LNA/2'-F chimeric architecture provides superior exonuclease stability compared to 2'-OMe/2'-F combinations [1], extending functional half-life and reducing dosing frequency in chronic therapeutic applications. This stability advantage is critical for oligonucleotide drugs targeting liver, kidney, and other organs with high nuclease exposure [2].

Application

Selection Property

Validation Focus

siRNA modification for difficult-to-transfect models

Thermal stability and nuclease resistance

Gene silencing efficiency and off-target profiling

SELEX library construction and aptamer discovery

High-affinity 2'-F modification

Binding affinity and selectivity characterization

Chimeric gapmer antisense oligonucleotides

2'-F wings with DNA gap for RNase H recruitment

Target RNA cleavage and nuclease resistance

Stability profiling of modified oligonucleotides

Exonuclease resistance via LNA/2'-F chimera

Degradation half-life and metabolic pathway analysis

• [1] Kawasaki AM, et al. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets. J Med Chem. 1993;36(7):831-41. View Source
• [2] Chen S, et al. Systematic evaluation of 2'-Fluoro modified chimeric antisense oligonucleotide-mediated exon skipping in vitro. Sci Rep. 2019;9:6078. View Source